6-chloro-7-methyl-3,4-dihydro-1H-quinoxalin-2-one

• CAS No.: 170098-87-0
• Molecular Formula: C9H9ClN2O
• Molecular Weight: 196.63 g/mol
• IUPAC Name: 6-chloro-7-methyl-3,4-dihydro-1H-quinoxalin-2-one
• InChI: InChI=1S/C9H9ClN2O/c1-5-2-8-7(3-6(5)10)11-4-9(13)12-8/h2-3,11H,4H2,1H3,(H,12,13)
• InChI Key: PCTVCKGHAWREDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)NCC(=O)N2

Description

6-chloro-7-methyl-3,4-dihydro-1H-quinoxalin-2-one is a useful research compound. Its molecular formula is C9H9ClN2O and its molecular weight is 196.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(5′-chloro-4′-methyl-2′-nitrophenyl)glycine (1.000 g, 4.088 mmol, as prepared above) and tin (II) chloride dihydrate (2.767 g, 12.26 mmol, Aldrich, used as received) in ethanol (20.0 mL) was refluxed for 30 min. It was then cooled to room temperature ad the precipitated solid was filtered, washed with ethanol (4.0 mL), and dried under vacuum to yield 0.251 g (31%) of the title compound as a yellow powder; 1H NMR (DMSOd6): δ 2.093 (s, 3H), 3.657 (d, 2H, J=1.5 Hz), 5.984 (s, 1H), 6.583 (s, 1H), 6.632 (s, 1H), 10.253 (s, 1H).